molecular formula C24H17F2NO2 B5869213 N-(2,4-difluorophenyl)-3-[(2-naphthyloxy)methyl]benzamide

N-(2,4-difluorophenyl)-3-[(2-naphthyloxy)methyl]benzamide

Cat. No.: B5869213
M. Wt: 389.4 g/mol
InChI Key: ZOSODTIACGSUJA-UHFFFAOYSA-N
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Description

N-(2,4-difluorophenyl)-3-[(2-naphthyloxy)methyl]benzamide, commonly known as DNFB, is a chemical compound that has been extensively studied for its various applications in scientific research. DNFB is a benzamide derivative that has gained significant attention due to its unique properties and potential applications.

Mechanism of Action

DNFB exerts its effects by inhibiting the activity of various enzymes such as acetylcholinesterase and butyrylcholinesterase. It also interacts with various receptors such as GABA receptors and serotonin receptors, leading to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
DNFB has been shown to have various biochemical and physiological effects. It has been found to have analgesic, anti-inflammatory, and anticonvulsant properties. DNFB has also been shown to have potential applications in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

DNFB has several advantages for use in laboratory experiments. It is a highly specific and potent inhibitor of various enzymes and receptors, making it a valuable tool for studying biological processes. However, DNFB also has some limitations, such as its potential toxicity and the need for specialized equipment and expertise for handling and analyzing it.

Future Directions

There are several potential future directions for research on DNFB. One area of interest is the development of new DNFB derivatives with improved properties and applications. Another area of interest is the investigation of the effects of DNFB on various disease models and the potential for its use as a therapeutic agent. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of DNFB.

Synthesis Methods

DNFB can be synthesized via a multistep process involving the reaction of 2,4-difluoroaniline with 2-naphthol, followed by the reaction of the resulting product with benzoyl chloride. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

DNFB has been extensively studied for its potential applications in scientific research. It has been used as a tool to investigate various biological processes such as protein-protein interactions, enzyme catalysis, and drug discovery. DNFB has also been used as a fluorescent probe to study the binding of ligands to proteins and nucleic acids.

Properties

IUPAC Name

N-(2,4-difluorophenyl)-3-(naphthalen-2-yloxymethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H17F2NO2/c25-20-9-11-23(22(26)14-20)27-24(28)19-7-3-4-16(12-19)15-29-21-10-8-17-5-1-2-6-18(17)13-21/h1-14H,15H2,(H,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOSODTIACGSUJA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)OCC3=CC(=CC=C3)C(=O)NC4=C(C=C(C=C4)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H17F2NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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